Cas no 671789-92-7 (1,2-Diethoxy-4-methyl-5-nitrobenzene)
1,2-Diethoxy-4-methyl-5-nitrobenzene is a nitro-substituted aromatic compound characterized by its diethoxy and methyl functional groups. This structurally distinct molecule is primarily utilized in organic synthesis and pharmaceutical intermediates due to its reactivity and stability under controlled conditions. The presence of electron-withdrawing (nitro) and electron-donating (ethoxy, methyl) groups allows for versatile chemical transformations, making it valuable in the development of complex organic frameworks. Its well-defined purity and consistent composition ensure reliable performance in research and industrial applications. The compound is typically handled under standard laboratory conditions, with attention to appropriate safety measures due to its nitroaromatic properties.
671789-92-7 structure
Product Name:1,2-Diethoxy-4-methyl-5-nitrobenzene
CAS No:671789-92-7
MF:C11H15NO4
MW:225.241103410721
CID:1029259
PubChem ID:71710965
Update Time:2025-05-27
1,2-Diethoxy-4-methyl-5-nitrobenzene Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Diethoxy-4-methyl-5-nitrobenzene
- DTXSID90856659
- 671789-92-7
-
- Inchi： 1S/C11H15NO4/c1-4-15-10-6-8(3)9(12(13)14)7-11(10)16-5-2/h6-7H,4-5H2,1-3H3
- InChI Key： DHFBBHPFOOYVMV-UHFFFAOYSA-N
- SMILES： O(CC)C1=CC(C)=C(C=C1OCC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 225.10010796g/mol
- Monoisotopic Mass: 225.10010796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 64.3Ų
1,2-Diethoxy-4-methyl-5-nitrobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019088448-1g |
1,2-Diethoxy-4-methyl-5-nitrobenzene |
671789-92-7 | 95% | 1g |
$400.00 | 2023-09-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1740414-1g |
1,2-Diethoxy-4-methyl-5-nitrobenzene |
671789-92-7 | 98% | 1g |
￥1803.00 | 2024-05-04 | |
| Crysdot LLC | CD12044402-5g |
1,2-Diethoxy-4-methyl-5-nitrobenzene |
671789-92-7 | 95+% | 5g |
$662 | 2024-07-24 |
1,2-Diethoxy-4-methyl-5-nitrobenzene Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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